Cas no 2171810-36-7 (3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(trifluoromethyl)pentanamido-2-hydroxypropanoic acid)
3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(trifluoromethyl)pentanamido-2-hydroxypropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(trifluoromethyl)pentanamido-2-hydroxypropanoic acid
- 3-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(trifluoromethyl)pentanamido]-2-hydroxypropanoic acid
- 2171810-36-7
- EN300-1511801
-
- Inchi: 1S/C24H25F3N2O6/c25-24(26,27)14(11-21(31)29-12-20(30)22(32)33)9-10-28-23(34)35-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,14,19-20,30H,9-13H2,(H,28,34)(H,29,31)(H,32,33)
- InChI Key: BPJCGQDFRANKJJ-UHFFFAOYSA-N
- SMILES: FC(C(CC(NCC(C(=O)O)O)=O)CCNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)(F)F
Computed Properties
- Exact Mass: 494.16647101g/mol
- Monoisotopic Mass: 494.16647101g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 35
- Rotatable Bond Count: 11
- Complexity: 727
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 125Ų
3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(trifluoromethyl)pentanamido-2-hydroxypropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1511801-1.0g |
3-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(trifluoromethyl)pentanamido]-2-hydroxypropanoic acid |
2171810-36-7 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1511801-50mg |
3-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(trifluoromethyl)pentanamido]-2-hydroxypropanoic acid |
2171810-36-7 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1511801-100mg |
3-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(trifluoromethyl)pentanamido]-2-hydroxypropanoic acid |
2171810-36-7 | 100mg |
$2963.0 | 2023-09-27 | ||
| Enamine | EN300-1511801-250mg |
3-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(trifluoromethyl)pentanamido]-2-hydroxypropanoic acid |
2171810-36-7 | 250mg |
$3099.0 | 2023-09-27 | ||
| Enamine | EN300-1511801-500mg |
3-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(trifluoromethyl)pentanamido]-2-hydroxypropanoic acid |
2171810-36-7 | 500mg |
$3233.0 | 2023-09-27 | ||
| Enamine | EN300-1511801-1000mg |
3-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(trifluoromethyl)pentanamido]-2-hydroxypropanoic acid |
2171810-36-7 | 1000mg |
$3368.0 | 2023-09-27 | ||
| Enamine | EN300-1511801-2500mg |
3-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(trifluoromethyl)pentanamido]-2-hydroxypropanoic acid |
2171810-36-7 | 2500mg |
$6602.0 | 2023-09-27 | ||
| Enamine | EN300-1511801-5000mg |
3-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(trifluoromethyl)pentanamido]-2-hydroxypropanoic acid |
2171810-36-7 | 5000mg |
$9769.0 | 2023-09-27 | ||
| Enamine | EN300-1511801-10000mg |
3-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(trifluoromethyl)pentanamido]-2-hydroxypropanoic acid |
2171810-36-7 | 10000mg |
$14487.0 | 2023-09-27 |
3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(trifluoromethyl)pentanamido-2-hydroxypropanoic acid Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(trifluoromethyl)pentanamido-2-hydroxypropanoic acid
Introduction to 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(trifluoromethyl)pentanamido-2-hydroxypropanoic Acid (CAS No: 2171810-36-7)
The compound 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(trifluoromethyl)pentanamido-2-hydroxypropanoic acid (CAS No: 2171810-36-7) is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals, biotechnology, and advanced materials science. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a trifluoromethyl (CF₃) substituent, and a hydroxypropanoic acid moiety. These structural features confer unique chemical and biological properties, making it a valuable component in various research and industrial applications.
Recent advancements in chemical synthesis have enabled the precise construction of this compound, leveraging cutting-edge techniques such as multi-component reactions and stereoselective synthesis. The Fmoc group, a well-known protecting group in peptide chemistry, plays a pivotal role in controlling the reactivity of the molecule during synthesis. Its presence ensures stability during intermediate steps while allowing for controlled deprotection under specific conditions. This makes the compound highly versatile in applications ranging from drug discovery to material synthesis.
The trifluoromethyl (CF₃) substituent is another critical feature of this compound. Known for its high electronegativity and lipophilicity, the CF₃ group significantly influences the physical and chemical properties of the molecule. Recent studies have demonstrated that such substituents can enhance the bioavailability and pharmacokinetic profiles of drugs, making this compound a promising candidate for drug development. Moreover, the CF₃ group contributes to the molecule's stability, reducing susceptibility to metabolic degradation.
The hydroxypropanoic acid moiety introduces hydrophilic characteristics to the compound, balancing its lipophilicity and enhancing its solubility in aqueous environments. This balance is crucial for applications in drug delivery systems, where solubility and bioavailability are paramount. Recent research has explored the use of such compounds in designing nanoparticles for targeted drug delivery, highlighting their potential in modern medicine.
From an industrial perspective, the synthesis of this compound involves a series of carefully optimized steps to ensure high yield and purity. Techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to analyze and purify the final product. The integration of these analytical methods with advanced synthetic strategies has significantly improved the scalability of production processes, making this compound more accessible for large-scale applications.
Looking ahead, ongoing research is focused on exploring novel applications of this compound in areas such as enzyme inhibition, antibiotic development, and biodegradable materials. For instance, its ability to act as a selective inhibitor for specific enzymes has opened new avenues in therapeutic interventions against diseases like cancer and neurodegenerative disorders.
In conclusion, 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(trifluoromethyl)pentanamido-2-hydroxypropanoic acid (CAS No: 2171810-36-7) stands as a testament to advancements in modern organic chemistry. Its unique structure and versatile properties position it as a key player in diverse scientific domains, driving innovation across industries.
2171810-36-7 (3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(trifluoromethyl)pentanamido-2-hydroxypropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)